Cas no 87766-32-3 (2-Pyrrolidinecarboxamide,5-oxo-N-(phenylmethyl)-, (2S)-)
87766-32-3 structure
Product Name:2-Pyrrolidinecarboxamide,5-oxo-N-(phenylmethyl)-, (2S)-
CAS No:87766-32-3
MF:C12H14N2O2
MW:218.251762866974
CID:721536
PubChem ID:137348
Update Time:2025-04-19
2-Pyrrolidinecarboxamide,5-oxo-N-(phenylmethyl)-, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinecarboxamide,5-oxo-N-(phenylmethyl)-, (2S)-
- pyroglutamylbenzylamide
- CHEMBL4633140
- 87766-32-3
- MDCKMKIRZIXFCH-JTQLQIEISA-N
- SCHEMBL1162698
- N-benzyl-5-oxo-L-prolinamide
- 2-Pyrrolidinecarboxamide, 5-oxo-N-(phenylmethyl)-, (S)-
- Pyroglutamyl benzylamide
- DTXSID60236621
-
- Inchi: 1S/C12H14N2O2/c15-11-7-6-10(14-11)12(16)13-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,13,16)(H,14,15)/t10-/m0/s1
- InChI Key: MDCKMKIRZIXFCH-JTQLQIEISA-N
- SMILES: O=C1CC[C@@H](C(NCC2C=CC=CC=2)=O)N1
Computed Properties
- Exact Mass: 218.105528
- Monoisotopic Mass: 218.105528
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.2
- XLogP3: 0.5
Experimental Properties
- Density: 1.199
- Boiling Point: 555°C at 760 mmHg
- Flash Point: 244.6°C
- Refractive Index: 1.564
2-Pyrrolidinecarboxamide,5-oxo-N-(phenylmethyl)-, (2S)- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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